E-2,4,4,4-Tetrafluoro-2-butene

• IUPAC Name: (E)-1,1,1,3-tetrafluorobut-2-ene
• InChI: InChI=1S/C4H4F4/c1-3(5)2-4(6,7)8/h2H,1H3/b3-2+
• InChI Key: VSPVOSOCAZPIJQ-NSCUHMNNSA-N
• Canonical SMILES: CC(=CC(F)(F)F)F
• Isomeric SMILES: C/C(=C\C(F)(F)F)/F
• Molecular Formula: C4H4F4
• Molecular Weight: 128.07 g/mol
• CAS No.: 791616-87-0

Description

E-2,4,4,4-Tetrafluoro-2-butene is a useful research compound. Its molecular formula is C4H4F4 and its molecular weight is 128.07 g/mol. The purity is usually 95%.
The exact mass of the compound (E)-2,4,4,4-Tetrafluoro-2-butene; 98% is 128.02491278 g/mol and the complexity rating of the compound is 99.1. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Efficient Synthesis of Perfluorinated 1,3-Dithioles

Research by Petrov (2021) explored the reaction of partially fluorinated olefins with fluorinated thioketones, which led to the efficient synthesis of perfluorinated 1,3-dithioles. This method avoids the formation of undesirable polysulfides, common in reactions involving fully fluorinated olefins, by using monohydrofluorolefins, including compounds similar to "(E)-2,4,4,4-Tetrafluoro-2-butene." This process resulted in previously unknown perfluorinated 2,2-bis(trifluoromethyl)-1,3-dithioles, marking a significant advancement in fluorine chemistry and material science due to the unique properties of perfluorinated compounds (Petrov, 2021).

Stereochemistry and Polymerization

In the realm of polymer science, Milano et al. (2005) provided insights into the polymerization of 2-butene isomers using Ni(II) Brookhart-type catalysts. Their study, although not directly involving "(E)-2,4,4,4-Tetrafluoro-2-butene," offers valuable context about the stereospecific addition and polymerization reactions that could be applicable to similar fluorinated olefins. This research helps understand the stereochemical aspects of olefin polymerization, which is crucial for designing polymers with desired physical properties (Milano et al., 2005).